Cas no 1519376-94-3 (1-(2,3-dihydro-1H-inden-5-yl)methyl-N-methylcyclopropan-1-amine)

• Product Name: 1-(2,3-dihydro-1H-inden-5-yl)methyl-N-methylcyclopropan-1-amine
• CAS No: 1519376-94-3
• MF: C₁₄H₁₉N
• MW: 201.30736374855
• CID: 6220711
• PubChem ID: 83686662
• Update Time: 2025-05-19

1-(2,3-dihydro-1H-inden-5-yl)methyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-inden-5-yl)methyl-N-methylcyclopropan-1-amine
• 1-[(2,3-dihydro-1H-inden-5-yl)methyl]-N-methylcyclopropan-1-amine
• EN300-1746508
• 1519376-94-3

• Inchi： 1S/C14H19N/c1-15-14(7-8-14)10-11-5-6-12-3-2-4-13(12)9-11/h5-6,9,15H,2-4,7-8,10H2,1H3
• InChI Key： ALYKWSMXMLBAMB-UHFFFAOYSA-N
• SMILES： N(C)C1(CC2C=CC3CCCC=3C=2)CC1

Computed Properties

• Exact Mass: 201.151749610g/mol
• Monoisotopic Mass: 201.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Additional information on 1-(2,3-dihydro-1H-inden-5-yl)methyl-N-methylcyclopropan-1-amine

1-(2,3-dihydro-1H-inden-5-yl)methyl-N-methylcyclopropan-1-amine (CAS No. 1519376-94-3): An Overview of Its Structure, Synthesis, and Biological Activity

1-(2,3-dihydro-1H-inden-5-yl)methyl-N-methylcyclopropan-1-amine (CAS No. 1519376-94-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane ring and an indan moiety. The combination of these structural elements imparts specific chemical and biological properties that make it a promising candidate for various therapeutic applications.

The chemical structure of 1-(2,3-dihydro-1H-inden-5-yl)methyl-N-methylcyclopropan-1-amine can be described as follows: it consists of a cyclopropane ring substituted with a methyl group and an indan moiety attached via a methylene bridge. The indan moiety itself is a bicyclic structure composed of a benzene ring fused with a cyclohexene ring. This intricate arrangement of functional groups provides the compound with unique reactivity and stability profiles.

In terms of synthesis, several methods have been reported in the literature for the preparation of 1-(2,3-dihydro-1H-inden-5-yl)methyl-N-methylcyclopropan-1-amine. One common approach involves the reaction of an appropriate indan derivative with a cyclopropane precursor, followed by methylation. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the synthesis of this compound.

The biological activity of 1-(2,3-dihydro-1H-inden-5-yl)methyl-N-methylcyclopropan-1-amine has been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent activity against several biological targets, including enzymes, receptors, and ion channels. For instance, studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways, making it a candidate for the treatment of metabolic disorders.

Moreover, 1-(2,3-dihydro-1H-inden-5-yl)methyl-N-methylcyclopropan-1-amine has been investigated for its effects on neurotransmitter systems. Preliminary findings suggest that it may modulate the activity of certain neurotransmitters, such as serotonin and dopamine, which are implicated in various neurological conditions. These properties make it a potential therapeutic agent for disorders such as depression and anxiety.

In addition to its pharmacological properties, the safety profile of 1-(2,3-dihydro-1H-inden-5-yl)methyl-N-methylcyclopropan-1-amine has been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations, which is a crucial factor for its potential use in clinical settings. However, further research is needed to fully understand its long-term safety and efficacy.

The current landscape of drug discovery and development is highly dynamic, with continuous advancements in both synthetic chemistry and biological sciences. The unique structural features and biological activities of 1-(2,3-dihydro-1H-inden-5-yl)methyl-N-methylcyclopropan-1-amine position it as a valuable molecule for further investigation. Ongoing research aims to optimize its structure to enhance its pharmacological properties while minimizing potential side effects.

In conclusion, 1-(2,3-dihydro-1H-inden-5-yl)methyl-N-methylcyclopropan-1-amine (CAS No. 1519376-94-3) represents an intriguing compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and promising biological activities make it a subject of ongoing interest for scientists and researchers worldwide. As more data becomes available from preclinical and clinical studies, the full therapeutic potential of this compound will likely be realized.